N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide

• IUPAC Name: N-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
• InChI: InChI=1S/C17H12FN5O4S2/c18-10-5-7-11(8-6-10)19-14(24)9-28-17-22-21-16(29-17)20-15(25)12-3-1-2-4-13(12)23(26)27/h1-8H,9H2,(H,19,24)(H,20,21,25)
• InChI Key: OFXGYYJWALVQOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C17H12FN5O4S2
• Molecular Weight: 433.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amine group, a thiadiazole ring, and a nitrobenzamide moiety.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or metal-catalyzed reactions.

Molecular Structure Analysis

The molecular structure of similar compounds often involves aromatic rings, nitrogen atoms, and sulfur atoms. The fluorophenyl group likely contributes to the compound’s polarity and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For instance, the amine group might participate in condensation reactions, while the nitro group could be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of a fluorophenyl group could impact the compound’s solubility and reactivity.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide, also known as N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide:

Anticancer Activity

N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide: has shown potential as an anticancer agent. The compound’s structure allows it to interact with cancer cell DNA, inhibiting cell proliferation and inducing apoptosis. .

Antimicrobial Properties

This compound exhibits significant antimicrobial activity against a range of bacterial and fungal pathogens. . This makes it a valuable candidate for developing new antibiotics and antifungal agents.

Anti-inflammatory Effects

Research has indicated that N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide possesses anti-inflammatory properties. . This application is particularly relevant for conditions such as arthritis and other chronic inflammatory disorders.

Antioxidant Activity

The compound has demonstrated antioxidant properties, which are crucial in protecting cells from oxidative stress and damage caused by free radicals. .

Antidiabetic Potential

Research has indicated that this compound may have antidiabetic effects by modulating glucose metabolism and improving insulin sensitivity. Its potential to lower blood glucose levels and enhance insulin action could be beneficial in managing diabetes.

These applications highlight the diverse potential of N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide in various fields of scientific research and therapeutic development. Each application warrants further investigation to fully understand and harness the compound’s capabilities.

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Mechanism of Action

The mechanism of action of such a compound would depend on its intended use. For instance, many compounds with similar structures are used as anticancer or anti-inflammatory agents.

Future Directions

The future research directions for this compound could involve exploring its potential uses in medicinal chemistry, particularly given the therapeutic potential of similar 2-aminothiazole derivatives.